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Compound Focus: Cyprosulfamide

CAS No.: 221667-31-8

Cat. No.: S637387

Cyprosulfamide Profile and Known Data

Cyprosulfamide is a herbicide safener used to protect crops like maize from herbicide injury [1] [2]. The

table below summarizes its known identifiers and available physicochemical data.

Property Category Details

IUPAC Name N-[4-(cyclopropylcarbamoyl)phenylsulfonyl]-2-
methoxybenzamide [1]

CAS Registry Number 221667-31-8 [1] [3] [4]
Molecular Formula C18H18N20sS [1] [3]
Molecular Mass 374.41 g/mol [1] [3]
Melting Point 216 - 217 °C [3]
Water Solubility (20°C, pH 7) Data Not Available [1]

Octanol-Water Partition Coefficient = Data Not Available [1]
(log P)

Vapour Pressure (20°C) Data Not Available [1]
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How to Proceed with Research

The lack of public data means you may need to generate this data through experimental work. Here is a

proposed workflow for determining these key parameters, which you can adapt using your laboratory's

standard protocols.

@yprosulfamide A@

Solubility Determination

1. Prepare saturated solutions
in buffers of varying pH

§

. Equilibrate in constant temp bath
with agitation

3. Filter solution

GOAS um membraneD

4. Quantify concentration
using HPLC-UV/MS

Experimental Steps \
RN

Mobility Assessment

Partition Coefficient (Kd

[1. Determine SoiI-Watea
)

:

. Calculate Organic Carbon
Partition Coefficient (Koc)

E. Derive Groundwater Ubiquity Score (GU

from DTso and Koc

:

Aperimental Steps
y_S

Data Analysis & RepoE

Figure 1: Proposed experimental workflow to determine cyprosulfamide solubility and mobility.
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Detailed Experimental Methodologies

You can approach filling the data gaps with the following procedures:

e Water Solubility Determination: The shake-flask method followed by HPLC is a standard approach

[4].

Prepare a surplus of cyprosulfamide analytical standard (available from commercial providers
like Sigma-Aldrich [4]) in various buffered solutions (e.g., pH 5.0, 7.0, 9.0) to assess pH-
dependent solubility.

Equilibrate the suspensions in a constant temperature water bath (e.g., 20°C & 25°C) with
continuous agitation for 24 hours.

Centrifuge the samples and filter the supernatant through a 0.45 pm membrane filter.

Quantify the concentration of cyprosulfamide in the filtrate using a validated HPLC method
with UV or Mass Spectrometry detection [4].

e Mobility in Water (Soil-Water Partitioning): Mobility is typically predicted by the soil adsorption

coefficient.

Perform batch sorption experiments using at least three different soil types (varying in organic
matter, clay content, and pH).

The soil-water partition coefficient (Kd) is calculated from the difference between the initial and
equilibrium solution concentrations.

Normalize Kd to the soil's organic carbon content to derive the organic carbon partition
coefficient (Koc), which allows for comparison across different soil types.

For a broader environmental impact assessment, the Koc value can be used with the soil
degradation half-life (DTso) to calculate a Groundwater Ubiquity Score (GUS), which classifies
the leaching potential of the chemical. Note that the aerobic soil DTso for cyprosulfamide is
also currently unknown [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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